Cas no 7248-01-3 (1,2,3,4-tetrahydro-[1]benzofuro[2,3-f]quinoline;hydrochloride)

• Product Name: 1,2,3,4-tetrahydro-[1]benzofuro[2,3-f]quinoline;hydrochloride
• CAS No: 7248-01-3
• Molecular Formula: C₁₅H₁₃NO
• Molecular Weight: 223.26982
• CID: 1759737
• PubChem ID: 54601785

1,2,3,4-tetrahydro-[1]benzofuro[2,3-f]quinoline;hydrochloride Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-[1]benzofuro[2,3-f]quinoline;hydrochloride
• NSC43482
• NSC-43482
• NSC43482; NSC-43482;
• 1,2,3,4-Tetrahydro[1]benzofuro[2,3-f]quinoline--hydrogen chloride (1/1)
• 7248-01-3
• DTXSID10713215

• InChIKey： DDVMUTRDAMMIKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13NO.ClH/c1-2-6-14-10(4-1)11-7-8-13-12(15(11)17-14)5-3-9-16-13;/h1-2,4,6-8,16H,3,5,9H2;1H
• SMILES： C1CC2=C(C=CC3=C2OC4=CC=CC=C34)NC1.Cl

Computed Properties

• Exact Mass: 223.09979
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 259.0763918g/mol
• Heavy Atom Count: 18
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• LogP: 4.88410
• PSA: 25.17
• Refractive Index: 1.686
• Boiling Point: 418.8°C at 760 mmHg
• Flash Point: 207.1°C
• Density: 1.217